N-{2-[4-(3-chlorophenyl)-1-piperazinyl]-2-oxoethyl}-N-(2-methoxy-5-methylphenyl)benzenesulfonamide

• Molecular Formula: C26H28ClN3O4S
• Molecular Weight: 514 g/mol
• IUPAC Name: N-[2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl]-N-(2-methoxy-5-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C26H28ClN3O4S/c1-20-11-12-25(34-2)24(17-20)30(35(32,33)23-9-4-3-5-10-23)19-26(31)29-15-13-28(14-16-29)22-8-6-7-21(27)18-22/h3-12,17-18H,13-16,19H2,1-2H3
• InChI Key: UXHFKGIVTYCUSG-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC)N(CC(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl)S(=O)(=O)C4=CC=CC=C4

Description

N-{2-[4-(3-chlorophenyl)-1-piperazinyl]-2-oxoethyl}-N-(2-methoxy-5-methylphenyl)benzenesulfonamide, commonly known as S32212, is a novel drug compound that has been developed for the treatment of psychiatric disorders such as schizophrenia and depression.

Mechanism of Action

S32212 is a selective antagonist of the dopamine D3 receptor, which is primarily expressed in the mesocorticolimbic pathway of the brain. By blocking the activity of the D3 receptor, S32212 modulates the activity of the dopamine system, which is implicated in the pathophysiology of various psychiatric disorders. S32212 also has a high affinity for the serotonin 5-HT1A receptor, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects
S32212 has been shown to modulate the activity of various neurotransmitter systems, including dopamine, serotonin, and glutamate. In preclinical studies, S32212 has been shown to increase the release of dopamine in the prefrontal cortex, which is associated with improved cognitive function. S32212 has also been shown to reduce the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is implicated in the stress response.

Advantages and Limitations for Lab Experiments

One of the main advantages of S32212 is its high selectivity for the dopamine D3 receptor, which reduces the potential for off-target effects. S32212 is also well-tolerated and has a good safety profile, which makes it a suitable candidate for clinical development. However, S32212 is a relatively new compound, and more research is needed to fully understand its pharmacological properties and potential therapeutic effects.

Future Directions

Future research on S32212 should focus on elucidating its mechanism of action and identifying the optimal dose and treatment duration for various psychiatric disorders. Additional studies are also needed to investigate the potential of S32212 in combination with other drugs or therapies. Finally, the development of novel delivery systems for S32212 may improve its efficacy and reduce the potential for side effects.

Synthesis Methods

The synthesis of S32212 involves a multi-step process that includes the reaction between 3-chlorophenylpiperazine and 2-(2-methoxy-5-methylphenyl)acetyl chloride to form the intermediate compound, which is then reacted with benzenesulfonyl chloride to produce the final product. The purity and yield of the product are optimized by the use of various purification techniques such as column chromatography and recrystallization.

Scientific Research Applications

S32212 has been extensively studied for its potential therapeutic effects in various psychiatric disorders such as schizophrenia, depression, and anxiety. In preclinical studies, S32212 has shown promising results in improving cognitive function, reducing anxiety-like behavior, and enhancing social interaction. Clinical trials have also shown that S32212 is well-tolerated and has a good safety profile.